Cas no 161091-49-2 (2-Amino-3-bromo-5,6-dimethylpyridine)

2-Amino-3-bromo-5,6-dimethylpyridine is a brominated pyridine derivative featuring amino and methyl substituents, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure enables selective functionalization, particularly in the development of heterocyclic compounds and active pharmaceutical ingredients (APIs). The bromine atom offers a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the amino group facilitates further derivatization. The methyl groups enhance steric and electronic properties, influencing reactivity and stability. This compound is valued for its role in constructing complex molecular architectures, particularly in medicinal chemistry for drug discovery and agrochemical applications. High purity and consistent quality ensure reliable performance in synthetic workflows.
2-Amino-3-bromo-5,6-dimethylpyridine structure
161091-49-2 structure
Product Name:2-Amino-3-bromo-5,6-dimethylpyridine
CAS No:161091-49-2
MF:C7H9BrN2
MW:201.063760519028
MDL:MFCD04039386
CID:824942
PubChem ID:354333997
Update Time:2025-06-26

2-Amino-3-bromo-5,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-3-BROMO-5,6-DIMETHYLPYRIDINE
    • 3-bromo-5,6-dimethylpyridin-2-amine
    • 2-AMINO-3-BROMO-5,6-DIMETHYLPYRIDINE,LIGHT BROWN SOLID
    • 3-Bromo-5,6-dimethyl-2-pyridinamine
    • 6-Amino-5-bromo-2,3-lutidine
    • 2-Pyridinamine,3-bromo-5,6-dimethyl-
    • 2-Pyridinamine, 3-bromo-5,6-dimethyl-
    • AB1007745
    • Y5019
    • AS-63178
    • CS-0186783
    • J-009780
    • T70365
    • AKOS015951021
    • SY055271
    • DB-025370
    • DTXSID90404795
    • SB77493
    • MFCD04039386
    • A2925
    • 161091-49-2
    • SCHEMBL6635851
    • 2-Amino-3-bromo-5,6-dimethylpyridine
    • MDL： MFCD04039386
    • Inchi： 1S/C7H9BrN2/c1-4-3-6(8)7(9)10-5(4)2/h3H,1-2H3,(H2,9,10)
    • InChI Key： PZIWHEZMEJMJLP-UHFFFAOYSA-N
    • SMILES： BrC1=C(N)N=C(C)C(C)=C1

Computed Properties

  • Exact Mass: 199.99500
  • Monoisotopic Mass: 199.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 114.0 to 118.0 deg-C
  • PSA: 38.91000
  • LogP: 2.62430
  • Solubility: Not determined
  • λmax: 271(EtOH aq.)(lit.)

2-Amino-3-bromo-5,6-dimethylpyridine Security Information

2-Amino-3-bromo-5,6-dimethylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-3-bromo-5,6-dimethylpyridine Pricemore >>

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2-Amino-3-bromo-5,6-dimethylpyridine Production Method

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